Cas no 1332586-94-3 (N-Cyclopropyl-2-(piperidin-4-yloxy)acetamide oxalate)

• Product Name: N-Cyclopropyl-2-(piperidin-4-yloxy)acetamide oxalate
• CAS No: 1332586-94-3
• MF: C₁₂H₂₀N₂O₆
• MW: 288.297003746033
• MDL: MFCD20266451
• CID: 2092265
• PubChem ID: 76764711
• Update Time: 2025-11-01

N-Cyclopropyl-2-(piperidin-4-yloxy)acetamide oxalate Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-2-(piperidin-4-yloxy)acetamide oxalate
• N-cyclopropyl-2-(piperidin-4-yloxy)acetamideoxalate
• AKOS024464606
• 1332586-94-3

• MDL： MFCD20266451
• Inchi： 1S/C10H18N2O2.C2H2O4/c13-10(12-8-1-2-8)7-14-9-3-5-11-6-4-9;3-1(4)2(5)6/h8-9,11H,1-7H2,(H,12,13);(H,3,4)(H,5,6)
• InChI Key： ZMSIAJIJUVQKJD-UHFFFAOYSA-N
• SMILES： O(CC(NC1CC1)=O)C1CCNCC1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 288.13213636Da
• Monoisotopic Mass: 288.13213636Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-Cyclopropyl-2-(piperidin-4-yloxy)acetamide oxalate

Comprehensive Overview of N-Cyclopropyl-2-(piperidin-4-yloxy)acetamide oxalate (CAS No. 1332586-94-3)

N-Cyclopropyl-2-(piperidin-4-yloxy)acetamide oxalate (CAS No. 1332586-94-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropyl and piperidin-4-yloxy functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a acetamide backbone with an oxalate salt form, enhancing its solubility and stability for experimental use.

The compound's CAS number 1332586-94-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. In recent years, the demand for N-Cyclopropyl-2-(piperidin-4-yloxy)acetamide oxalate has risen due to its relevance in targeting specific biological pathways. For instance, its piperidine moiety is frequently associated with central nervous system (CNS) drug candidates, aligning with current trends in neurodegenerative disease research. This connection makes it a subject of interest for scientists investigating Alzheimer's and Parkinson's disease therapies.

From a synthetic chemistry perspective, the preparation of N-Cyclopropyl-2-(piperidin-4-yloxy)acetamide oxalate involves multi-step organic reactions, including amide coupling and ether formation. The cyclopropyl group introduces steric constraints, which can influence the compound's binding affinity to biological targets. Such structural nuances are often discussed in forums and publications focused on medicinal chemistry optimization, a hot topic among researchers seeking to improve drug efficacy and reduce side effects.

In the context of AI-driven drug discovery, CAS No. 1332586-94-3 has been flagged in computational screenings due to its favorable pharmacokinetic properties. Machine learning models frequently highlight its logP and hydrogen bond acceptor/donor counts, which are crucial for predicting bioavailability. This intersection of cheminformatics and experimental validation underscores the compound's potential in accelerating hit-to-lead processes, a recurring theme in modern pharmaceutical R&D.

Another area of interest is the compound's role in protease inhibition. Recent studies suggest that derivatives of N-Cyclopropyl-2-(piperidin-4-yloxy)acetamide may interact with enzyme active sites, making them candidates for antiviral or anticancer applications. This aligns with broader industry efforts to address global health challenges, such as emerging viral infections and oncology breakthroughs, which dominate current scientific discourse.

Quality control and analytical characterization of N-Cyclopropyl-2-(piperidin-4-yloxy)acetamide oxalate rely heavily on techniques like HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a priority for laboratories adhering to Good Manufacturing Practices (GMP). The compound's oxalate salt form further simplifies purification, a practical advantage noted in process chemistry discussions.

Given its versatility, CAS 1332586-94-3 is also referenced in patents related to small molecule therapeutics. Intellectual property filings often emphasize its scaffold as a building block for structure-activity relationship (SAR) studies. This legal dimension adds another layer to its commercial relevance, particularly for biotech startups navigating competitive landscapes.

In summary, N-Cyclopropyl-2-(piperidin-4-yloxy)acetamide oxalate represents a compelling case study in contemporary drug development. Its structural features, combined with emerging applications in computational biology and targeted therapy, position it as a valuable tool for advancing biomedical science. As research continues to evolve, this compound is likely to remain a focal point for innovation in precision medicine and beyond.